Cas no 944904-29-4 (5,6-Dimethoxy-3-iodo-1H-indazole)

5,6-Dimethoxy-3-iodo-1H-indazole structure
944904-29-4 structure
Product Name:5,6-Dimethoxy-3-iodo-1H-indazole
CAS No:944904-29-4
Molecular Formula:C9H9N2O2I
Molecular Weight:304.08396
MDL:MFCD10696795
CID:69629
PubChem ID:45480425

5,6-Dimethoxy-3-iodo-1H-indazole Properties

Names and Identifiers

    • 3-Iodo-5,6-dimethoxy-1H-indazole
    • 1H-Indazole, 3-iodo-5,6- dimethoxy-
    • 3-iodo-5,6-dimethoxy-2H-indazole
    • 3-iodanyl-5,6-dimethoxy-2H-indazole
    • 5,6-DIMETHOXY-3-IODO-1H-INDAZOLE
    • CS-0263406
    • DTXSID80670366
    • EN300-8665086
    • AB58187
    • A844979
    • 944904-29-4
    • MDL: MFCD10696795
    • InChIKey: GDKOKWILNDGZBR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H9IN2O2/c1-13-7-3-5-6(4-8(7)14-2)11-12-9(5)10/h3-4H,1-2H3,(H,11,12)
    • SMILES: COC1=C(C=C2C(=C1)C(=NN2)I)OC

Computed Properties

  • Exact Mass: 303.97100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 303.971
  • Heavy Atom Count: 14
  • Complexity: 205
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 47.1A^2

Experimental Properties

  • LogP: 2.18470
  • PSA: 47.14000
  • Refractive Index: 1.687
  • Boiling Point: 408.478 °C at 760 mmHg
  • Flash Point: 200.841 °C
  • Density: 1.840

5,6-Dimethoxy-3-iodo-1H-indazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006ARM-50mg
3-Iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95%
50mg
$173.00 2024-04-19
Aaron
AR006AZY-50mg
3-Iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95%
50mg
$155.00 2025-02-14
Alichem
A269001723-1g
3-Iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95%
1g
$525.00 2023-08-31
Ambeed
A314032-1g
3-Iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95+%
1g
$490.0
Chemenu
CM150695-1g
3-Iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95%
1g
$580 2021-08-05
Crysdot LLC
CD11006725-1g
3-Iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95+%
1g
$620
Enamine
EN300-8665086-0.05g
3-iodo-5,6-dimethoxy-1H-indazole
944904-29-4 95.0%
0.05g
$94.0 2025-02-21
TRC
D470628-1mg
5,6-Dimethoxy-3-iodo-1H-indazole
944904-29-4
1mg
$ 50.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1334076-100mg
3-Iodo-5,6-dimethoxy-1h-indazole
944904-29-4 95+%
100mg
¥1341.00

5,6-Dimethoxy-3-iodo-1H-indazole Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:944904-29-4)5,6-Dimethoxy-3-iodo-1H-indazole
A844979
Purity:99%
Quantity:1g
Price($):441.0